![molecular formula C6H9NO3 B2709452 (2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolane-2-carbonitrile CAS No. 50908-44-6](/img/structure/B2709452.png)
(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolane-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolane-2-carbonitrile” is a chemical compound with the CAS Number: 50908-44-6 . It has a molecular weight of 143.14 and its IUPAC name is (2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-carbonitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9NO3/c7-2-4-1-5(9)6(3-8)10-4/h4-6,8-9H,1,3H2/t4-,5+,6-/m1/s1 . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
Electrocatalytic Multicomponent Assembling
Electrocatalytic multicomponent assembly processes involving aldehydes, 4-hydroxycoumarin, and malononitrile have been demonstrated to yield derivatives with potential applications in synthesizing complex molecules. This approach, using electrocatalysis under mild conditions, could be relevant for creating derivatives of oxolane-2-carbonitrile compounds (Vafajoo et al., 2014).
Synthesis and Structural Analysis
The synthesis and detailed structural analysis of pyridine derivatives, including studies on their optical and fluorescence properties, offer insights into the chemical behavior and potential applications of oxolane-2-carbonitrile compounds in materials science (Jukić et al., 2010). These methodologies can be adapted for the synthesis and analysis of oxolane-2-carbonitrile derivatives, highlighting their potential in developing new materials or in detailed structural investigations.
Green Chemistry Approaches
The development of catalyst-free combinatorial libraries of novel compounds, such as 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, underlines the potential for environmentally friendly synthesis methods applicable to oxolane-2-carbonitrile derivatives. Such approaches emphasize the significance of green chemistry in the synthesis and study of new compounds (Kumaravel & Vasuki, 2009).
Anticancer Activity Studies
Investigations into the anticancer activities of pyrano[3, 2-c]chromene derivatives provide a foundation for researching the biological activities of related compounds, including oxolane-2-carbonitrile derivatives. The synthesis of these derivatives and their evaluation against various cancer cell lines can guide the potential therapeutic applications of oxolane-2-carbonitrile derivatives (El-Agrody et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolane-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c7-2-4-1-5(9)6(3-8)10-4/h4-6,8-9H,1,3H2/t4-,5+,6-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOCGLGSNBTIAA-NGJCXOISSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(C1O)CO)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](O[C@@H]([C@H]1O)CO)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50908-44-6 |
Source
|
Record name | (2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolane-2-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.